Cas no 1337243-45-4 (2-amino-2-(2-chloro-3-methylphenyl)propan-1-ol)

• Product Name: 2-amino-2-(2-chloro-3-methylphenyl)propan-1-ol
• CAS No: 1337243-45-4
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 6192584
• PubChem ID: 76221563
• Update Time: 2025-06-11

2-amino-2-(2-chloro-3-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-chloro-3-methylphenyl)propan-1-ol
• EN300-1981320
• 1337243-45-4

• Inchi： 1S/C10H14ClNO/c1-7-4-3-5-8(9(7)11)10(2,12)6-13/h3-5,13H,6,12H2,1-2H3
• InChI Key： GCSIXSPEPGZWFS-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=CC=1C(C)(CO)N

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-(2-chloro-3-methylphenyl)propan-1-ol

Introduction to 2-amino-2-(2-chloro-3-methylphenyl)propan-1-ol (CAS No. 1337243-45-4)

2-amino-2-(2-chloro-3-methylphenyl)propan-1-ol, identified by the chemical abstracts service number 1337243-45-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining an amino group with a chlorinated aromatic ring, presents intriguing possibilities for further chemical manipulation and biological evaluation. Its molecular framework, characterized by a propanol backbone substituted with a 2-chloro-3-methylphenyl group, makes it a candidate for exploring novel pharmacophores and therapeutic applications.

The structural complexity of 2-amino-2-(2-chloro-3-methylphenyl)propan-1-ol lies in its ability to serve as a versatile intermediate in the synthesis of more elaborate molecules. The presence of both an amino group and a chloro-substituted aromatic ring offers multiple sites for functionalization, enabling chemists to design derivatives with tailored properties. Such structural features are often exploited in medicinal chemistry to modulate binding interactions with biological targets, such as enzymes or receptors, which is crucial for developing drugs with improved efficacy and selectivity.

In recent years, there has been growing interest in exploring the potential of arylalkanol derivatives in drug discovery. The combination of an aromatic ring with an alcohol moiety provides a scaffold that can interact favorably with various biological systems. Specifically, the chloro-substituent on the aromatic ring can enhance lipophilicity, while the amino group allows for further derivatization into amides, sulfonamides, or other pharmacologically relevant structures. This flexibility makes 2-amino-2-(2-chloro-3-methylphenyl)propan-1-ol a valuable building block for synthesizing novel compounds.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The aromatic ring system can be designed to interact with specific pockets on target proteins, while the alcohol and amino groups provide opportunities for hydrogen bonding or ionic interactions. Such interactions are critical for achieving high-affinity binding and modulating enzyme activity. For instance, researchers have been investigating similar arylalkanol derivatives as potential kinase inhibitors or G-protein coupled receptor (GPCR) modulators, areas where precise molecular design is essential.

The synthesis of 2-amino-2-(2-chloro-3-methylphenyl)propan-1-ol involves multi-step organic transformations that highlight its synthetic utility. The chlorination step at the aromatic ring and subsequent functionalization at the propanol backbone require careful optimization to ensure high yields and purity. Advances in catalytic methods and green chemistry principles have enabled more efficient synthetic routes, reducing waste and improving scalability. These developments are particularly important in pharmaceutical research, where cost-effective and environmentally sustainable methods are increasingly prioritized.

Recent studies have also explored the biological activity of related compounds, providing insights into the potential therapeutic applications of 2-amino-2-(2-chloro-3-methylphenyl)propan-1-ol. For example, modifications to the aromatic ring or the alcohol moiety have led to compounds with anti-inflammatory, anticancer, or antimicrobial properties. The chloro-substituent appears to play a key role in modulating biological activity by influencing electronic properties and binding affinity. Further investigation into this compound’s pharmacological profile could uncover new leads for drug development.

The use of computational modeling has become an integral part of modern drug discovery, allowing researchers to predict how different molecular structures might interact with biological targets. In the case of 2-amino-2-(2-chloro-3-methylphenyl)propan-1-ol, computational studies can help identify optimal derivatives by simulating binding interactions at atomic resolution. This approach not only accelerates the design process but also reduces the need for extensive experimental screening.

The versatility of CAS No. 1337243-45-4 makes it an attractive candidate for interdisciplinary research involving organic chemistry, medicinal chemistry, and computational biology. Its unique structural features offer opportunities for innovation across multiple scientific domains. As our understanding of biological systems continues to expand, compounds like this one will likely find new applications in treating complex diseases and improving human health.

In conclusion,2-amino-2-(2-chloro-3-methylphenyl)propan-1-ol represents a promising chemical entity with significant potential in pharmaceutical research. Its structural features enable diverse synthetic pathways and biological evaluations, making it a valuable asset for drug discovery efforts. By leveraging advances in synthetic chemistry and computational biology, CAS No. 1337243–45–4 could contribute to the development of next-generation therapeutics that address unmet medical needs.